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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)ethanol

Cat. No.: B1369605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
(Trifluoromethoxy)ethanol as a key building block in organic synthesis. The trifluoromethoxy

(-OCF₃) group is of significant interest in medicinal chemistry due to its ability to enhance

metabolic stability, lipophilicity, and binding affinity of drug candidates. 2-
(Trifluoromethoxy)ethanol serves as a valuable reagent for introducing the 2-

(trifluoromethoxy)ethyl moiety into a variety of molecular scaffolds.

Introduction to 2-(Trifluoromethoxy)ethanol
2-(Trifluoromethoxy)ethanol is a primary alcohol that functions as a crucial intermediate for

incorporating the trifluoromethoxyethyl group into organic molecules. Its utility stems from the

desirable properties conferred by the trifluoromethoxy group in pharmaceutical and

agrochemical compounds.
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Property Value

CAS Number 362631-84-3

Molecular Formula C₃H₅F₃O₂

Molecular Weight 130.07 g/mol

Appearance Colorless liquid

Boiling Point 59 °C

Density 1.322 g/mL

Key Synthetic Applications and Protocols
2-(Trifluoromethoxy)ethanol can be employed in a range of organic transformations to

introduce the trifluoromethoxyethyl group. The primary applications involve the functionalization

of its hydroxyl group or its use as a nucleophile in substitution reactions.

Williamson Ether Synthesis for Aryl Ethers
The Williamson ether synthesis provides a classic and reliable method for forming ethers. In

this application, 2-(Trifluoromethoxy)ethanol is deprotonated to form the corresponding

alkoxide, which then acts as a nucleophile to displace a halide or other suitable leaving group

from an aromatic or aliphatic substrate. This method is particularly useful for synthesizing aryl

ethers, which are common motifs in pharmaceuticals.

Reaction Scheme:
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Williamson Ether Synthesis

CF₃OCH₂CH₂OH

Reaction_Center

Ar-X

Base (e.g., NaH, K₂CO₃) Deprotonation

Solvent (e.g., DMF, DMSO) Medium

Ar-OCH₂CH₂OCF₃
SNAr
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Mitsunobu Reaction

CF₃OCH₂CH₂OH

Reaction_Center

Nu-H (e.g., RCOOH, ArOH)

PPh₃

DEAD or DIAD

Solvent (e.g., THF)

Medium

CF₃OCH₂CH₂-Nu
Redox Condensation

Tosylation and Subsequent Alkylation

CF₃OCH₂CH₂OH

CF₃OCH₂CH₂OTs

Tosylation

TsCl

Base (e.g., Pyridine)

CF₃OCH₂CH₂-Nu
Alkylation (SN2)

Nu⁻
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To cite this document: BenchChem. [Application Notes and Protocols for 2-
(Trifluoromethoxy)ethanol in Organic Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1369605#use-of-2-trifluoromethoxy-
ethanol-in-organic-synthesis-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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